(3R)-1-hexen-3-ol
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Description
(3R)-1-Hexen-3-ol (CAS: N/A; FEMA 3608) is a secondary alcohol with the molecular formula C₆H₁₂O. It belongs to the class of unsaturated alcohols and is characterized by a hydroxyl group (-OH) at the third carbon of a six-carbon chain with a double bond between carbons 1 and 2. Its stereochemistry at the third carbon (R-configuration) distinguishes it from other stereoisomers.
Properties
Molecular Formula |
C6H12O |
|---|---|
Molecular Weight |
100.16 g/mol |
IUPAC Name |
(3R)-hex-1-en-3-ol |
InChI |
InChI=1S/C6H12O/c1-3-5-6(7)4-2/h4,6-7H,2-3,5H2,1H3/t6-/m0/s1 |
InChI Key |
BVOSSZSHBZQJOI-LURJTMIESA-N |
SMILES |
CCCC(C=C)O |
Isomeric SMILES |
CCC[C@H](C=C)O |
Canonical SMILES |
CCCC(C=C)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Isomers and Stereoisomers
Table 1: Structural and Stereochemical Differences
| Compound | Structure | OH Position | Double Bond Position | Stereochemistry |
|---|---|---|---|---|
| (3R)-1-Hexen-3-ol | CH₂=CH-CH(OH)-CH₂-CH₂-CH₃ | C3 | C1-C2 | R-configuration |
| 3-Hexen-1-ol (cis/trans) | CH₂-CH₂-CH₂-CH₂-CH(OH)-CH₂ | C1 | C3-C4 | Cis/Trans |
| 1-Hexanol | CH₃-(CH₂)₄-CH₂-OH | C1 | None | N/A |
Key Differences :
- Position of Functional Groups : (3R)-1-Hexen-3-ol has a hydroxyl group at C3 and a double bond at C1-C2, whereas 3-hexen-1-ol has the OH at C1 and a double bond at C3-C4 .
- Stereochemical Impact : The R-configuration in (3R)-1-hexen-3-ol influences its interaction with biological receptors, such as tsetse fly GmmOr35 , while cis-3-hexen-1-ol (leaf alcohol) is a common green leaf volatile (GLV) in plants .
Physical and Chemical Properties
Table 2: Retention Indices (RI) and Reactivity
Reactivity Insights :
- (3R)-1-Hexen-3-ol undergoes isomerization and hydrogenation during catalytic oxidation, yielding 3-hexanone as the major product .
- Cis-3-hexen-1-ol oxidizes to hexanal, a key aldehyde in plant aromas .
Table 3: Functional Roles in Nature and Industry
Application Contrasts :
- Insect Behavior : (3R)-1-Hexen-3-ol is a potent attractant for stored-product pests and tsetse flies , while cis-3-hexen-1-ol attracts natural enemies of herbivores in plants .
- Fragrance Chemistry: Cis-3-hexen-1-ol and its esters are widely used in perfumery for "green" notes , whereas (3R)-1-hexen-3-ol contributes to rum-like flavors in foods .
Retrosynthesis Analysis
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Feasible Synthetic Routes
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